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This technical guide provides an in-depth analysis of the substantivity and residual
antimicrobial effects of chlorhexidine digluconate (CHG) on the skin. Chlorhexidine is a cationic
bis-guanide that is widely used as a topical antiseptic for skin preparation before surgical
procedures, for handwashing, and in oral hygiene products.[1][2][3][4] Its efficacy is largely
attributed to its substantivity, the ability to bind to proteins in the skin and mucosa, resulting in a
persistent antimicrobial effect.[1][3] This document synthesizes quantitative data from various
studies, details experimental protocols, and provides visual representations of key concepts to
offer a comprehensive resource for professionals in the field.

Core Concept: The Mechanism of Substantivity

Chlorhexidine's substantivity is a result of its cationic nature at physiological pH. The positively
charged CHG molecule binds to negatively charged components of the skin, primarily proteins
and phospholipids in the stratum corneum.[1] This electrostatic interaction allows for the
retention of CHG on the skin surface, creating a persistent reservoir of the antiseptic. This
prolonged presence ensures a lasting antimicrobial effect, inhibiting the growth of
microorganisms for an extended period after application.[1][4]
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The bactericidal action of chlorhexidine involves a multi-step process. At low concentrations, it
is bacteriostatic, altering the osmotic balance of bacterial cells and causing the leakage of low-
molecular-weight compounds.[1] At higher concentrations, it becomes bactericidal by causing
the precipitation of cytoplasmic contents, leading to cell death.[1][4]
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Figure 1: Mechanism of Chlorhexidine Substantivity on the Skin.

Quantitative Data on Substantivity and Residual
Effects

The following tables summarize key quantitative findings from various studies on the
substantivity and residual effects of chlorhexidine digluconate on the skin.

Table 1: Residual Chlorhexidine Gluconate (CHG)
Concentrations on Skin Over Time
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Mean Residual

CHG Formulation/ Time Post- CHG Concentration
L L Reference
Application Method Application (ng/mL or pg/mg
tissue)
2% CHG-impregnated )
Immediately after 2500 pg/mL [5][6]
cloths
2% CHG-impregnated
6 hours 1250 pg/mL [5]1[6]
cloths
4% CHG liquid with
) ] ] Lower than 2% CHG
non-antiseptic cloths Immediately after [5][6]
) cloths
(rinsed)
4% CHG liquid with
_ Lower than 2% CHG
cotton washcloths Immediately after [51[6]
. cloths
(rinsed)
) 0.157 (£ 0.047) pg/mg
2% aqueous CHG 2 minutes ) [718191101111]
tissue (top 100 pm)
) 0.077 (x 0.015) pg/mg
2% aqueous CHG 30 minutes ] (71081911011}
tissue (top 100 pum)
7.88 (x 1.37) pg/mg
2% aqueous CHG 24 hours ) [7181911101[11]
tissue (top 100 pm)
Daily bathing with 2% _
] Detectable in 90% of
CHG cloths in ICU Pre-bath ] [12][13]
. patients
patients
Daily bathing with 2%
_ Increased
CHG cloths in ICU Post-bath ) [12][13]
. concentration
patients
Daily bathing with 2% Decreased to pre-bath
CHG cloths in ICU 24 hours post-bath levels, but still [12][13]
patients detectable
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Table 2: Residual Antimicrobial Efficacy of

“hlorhexidine G CHG) on Ski

CHG Log )
. . . Duration of
Concentration/ Organism(s) Reduction/Effe Effect Reference
ec
Application ct
Significantly
Gram-positive decreased
>18.75 pg/mL ) ) Up to 24 hours [5][12][13]
bacteria colony-forming
units (CFUs)
Gram-positive 0.90 log10
0.03% to 0.06% _ o - [12][14]
bacteria reduction in CFU
0.00375% to Gram-positive 0.321log10
. T - [12][14]
0.015% bacteria reduction in CFU
0.144% CHG on >5-log10
Staphylococcus )
reconstructed reduction 24 hours [15]
. _ aureus . o
human epidermis (microbicidal)
0.144% CHG on ~2-log10
Pseudomonas )
reconstructed ) reduction 24 hours [15]
_ _ aeruginosa _ _ _
human epidermis (microbiostatic)
2% CHG- _
) Total viable ~1.25 log10-fold
impregnated ) ) ) - [16]
microbiome reduction
cloths
Significant
0.2% CHG _ _ _ .
) Salivary bacteria  antibacterial Up to 7 hours [17]
mouthrinse
effect
Significant
0.12% CHG , _ _ _
) Salivary bacteria  antibacterial Up to 5 hours [17]
mouthrinse

effect

Table 3: Penetration of Chlorhexidine Gluconate (CHG)
into Human Skin
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CHG
CHG
. Exposure Time Skin Depth Concentration  Reference
Formulation .
(ng/mg tissue)
2% aqueous ]
CHG 2 minutes Top 100 pm 0.157 (+ 0.047) [71[819][10][11]
2% aqueous .
2 minutes Below 300 pm <0.002 [71081911101[11]
CHG
2% aqueous ]
CHG 30 minutes Top 100 um 0.077 (= 0.015) (710819111011 1]
2% aqueous )
30 minutes Below 300 pm <0.002 [71[819][10][11]
CHG
2% aqueous
CHG 24 hours Top 100 um 7.88 (x1.37) [71081911101[11]
2% aqueous
24 hours Below 300 pm <1 [71[819][10][11]

CHG

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are summaries of experimental protocols used in key studies to evaluate the substantivity and
residual effects of CHG.

Measurement of CHG Concentration on Skin

1. Colorimetric, Semi-Quantitative Indicator Assay
o Objective: To measure the concentration of CHG on the skin of patients.[12][13]
e Procedure:
o A specific area of the skin (e.g., neck, antecubital fossae, inguinal areas) is sampled.

o A colorimetric indicator is applied to the sampled area.
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o The resulting color change is compared to a standardized color chart corresponding to
known CHG concentrations.

o This method provides a semi-quantitative estimation of the CHG concentration.[12][13]
2. High-Performance Liquid Chromatography (HPLC)

o Objective: To quantify the amount of CHG extracted from skin samples.[7][8][9][10][11][18]
[19]

e Procedure:

[¢]

Skin samples (e.g., biopsies, tape strips, or excised skin) are obtained.

o CHG is extracted from the skin using a suitable solvent (e.g., HPLC mobile phase) and
incubation at an elevated temperature (e.g., 60°C for 1 hour).[8]

o The extract is then analyzed by HPLC with UV detection.[8]

o The concentration of CHG is determined by comparing the peak area of the sample to a
standard curve of known CHG concentrations.[7][8][9][10][11]

Evaluation of Residual Antimicrobial Activity

1. In Vivo Skin Sampling and Quantitative Culture
o Objective: To assess the effect of residual CHG on the skin's microbial density.[12][13]

e Procedure:

[¢]

Skin sites are cleansed with a CHG-containing product.

At various time points post-application, the cleansed areas are sampled using methods

[e]

like swabbing or the cylinder sampling technique.

The collected samples are then serially diluted and plated on appropriate culture media.

[e]

o

After incubation, colony-forming units (CFUSs) are counted to determine the microbial
density.
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o Areduction in CFU counts over time compared to a baseline or control indicates residual
antimicrobial activity.[12][13]

2. Ex Vivo Reconstructed Human Epidermis (RHE) Model

o Objective: To examine the residual antimicrobial activity of CHG in a controlled ex vivo
setting.[15]

e Procedure:

o Reconstructed human epidermis (RHE) tissues are topically exposed to a CHG solution
for a defined period (e.g., 15 minutes).[15]

o The tissues are then rinsed to remove non-adherent CHG.

o The RHE tissues are inoculated with a known concentration of test microorganisms (e.g.,

Staphylococcus aureus, Pseudomonas aeruginosa).[15]

o After a specified contact time (e.g., 24 hours), the microorganisms are recovered from the
tissues and quantified by plating and CFU counting.

o The log reduction in viable bacteria is calculated to determine the microbicidal or

microbiostatic effect.[15]
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Figure 2: Experimental Workflows for Evaluating Residual Antimicrobial Activity.

Long-Term Effects on Skin Microbiome

The long-term impact of repeated CHG use on the skin's commensal microbiota is an area of
active research. While CHG effectively reduces the bioburden of potential pathogens, there are
considerations regarding its effect on the natural skin microbiome. Some studies suggest that
daily bathing with CHG leads to a sustained reduction in bacterial biomass, but the overall
diversity and taxonomic composition of the microbial structures may remain largely unaltered.
[20] However, other research indicates that CHG application can lead to transient shifts in the
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skin microbiome, including the enrichment of certain pathogenic taxa.[21] It has been observed
that the skin microbial community structure tends to recover to a near-baseline state within a
few weeks post-application.[21] Further research is needed to fully understand the long-term
ecological impact of CHG on the skin microbiome and the potential for the development of
resistance.

CHG Application Dependent on
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Directly Correlated

Decreases

Microbial Density Antimicrobial Effect

Click to download full resolution via product page

Figure 3: Relationship between CHG Concentration and Antimicrobial Effect.

Conclusion

Chlorhexidine digluconate exhibits significant substantivity on the skin, leading to a prolonged
residual antimicrobial effect. This property is fundamental to its clinical efficacy as a topical
antiseptic. Quantitative studies have demonstrated that effective concentrations of CHG can be
maintained on the skin for up to 24 hours, resulting in a significant reduction of the microbial
bioburden. The penetration of CHG into the deeper layers of the skin is limited, with the highest
concentrations found in the superficial stratum corneum. While the long-term effects on the skin
microbiome are still being elucidated, current evidence suggests that while transient shifts may
occur, the microbiome tends to recover. The experimental protocols outlined in this guide
provide a framework for the continued investigation and development of CHG-based antiseptic
formulations. This comprehensive understanding of CHG's substantivity and residual effects is
essential for optimizing its use in clinical and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.biorxiv.org/content/10.1101/2024.07.20.602341v1.full-text
https://www.biorxiv.org/content/10.1101/2024.07.20.602341v1.full-text
https://www.benchchem.com/product/b15708585/docs?utm_src=pdf-body-img#chlorhexidine-digluconate-a-technical-guide-to-substantivity-and-residual-effects-on-skin
https://www.benchchem.com/product/b15708585?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15708585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

1. bocsci.com [bocsci.com]

2. Chlorhexidine (topical application route) - Side effects & dosage - Mayo Clinic
[mayoclinic.org]

3. Chlorhexidine--pharmacology and clinical applications - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Comparative evaluation of antimicrobial substantivity of different concentrations of
chlorhexidine as a root canal irrigant: An in vitro study - PMC [pmc.ncbi.nim.nih.gov]

5. stacks.cdc.gov [stacks.cdc.gov]

6. Differential Effects of Chlorhexidine Skin Cleansing Methods on Residual Chlorhexidine
Skin Concentrations and Bacterial Recovery - PubMed [pubmed.ncbi.nim.nih.gov]

7. journals.asm.org [journals.asm.org]

8. Penetration of Chlorhexidine into Human Skin - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Penetration of chlorhexidine into human skin - PubMed [pubmed.ncbi.nim.nih.gov]
11. pure.hud.ac.uk [pure.hud.ac.uk]

12. Relation of Chlorhexidine Gluconate Skin Concentration to Microbial Density on Skin of
Critically Ill Patients Bathed Daily with Chlorhexidine Gluconate - PMC
[pmc.ncbi.nlm.nih.gov]

13. Relationship between chlorhexidine gluconate skin concentration and microbial density
on the skin of critically ill patients bathed daily with chlorhexidine gluconate - PubMed
[pubmed.ncbi.nim.nih.gov]

14. scispace.com [scispace.com]

15. Residual antimicrobial effect of chlorhexidine digluconate and octenidine dihydrochloride
on reconstructed human epidermis - PubMed [pubmed.ncbi.nlm.nih.gov]

16. journals.asm.org [journals.asm.org]

17. In vivo substantivity of 0.12% and 0.2% chlorhexidine mouthrinses on salivary bacteria -
PubMed [pubmed.ncbi.nim.nih.gov]

18. researchgate.net [researchgate.net]

19. Ex vivo and in vivo evaluation of residual chlorhexidine gluconate on skin following
repetitive exposure to saline and wiping with 2% chlorhexidine gluconate/70% isopropyl

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.bocsci.com/resources/chlorhexidine-definition-alternatives-mechanism-of-action-and-uses.html
https://www.mayoclinic.org/drugs-supplements/chlorhexidine-topical-application-route/description/drg-20070874
https://www.mayoclinic.org/drugs-supplements/chlorhexidine-topical-application-route/description/drg-20070874
https://pubmed.ncbi.nlm.nih.gov/18714617/
https://pubmed.ncbi.nlm.nih.gov/18714617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4306997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4306997/
https://stacks.cdc.gov/view/cdc/109152/cdc_109152_DS1.pdf
https://pubmed.ncbi.nlm.nih.gov/29493475/
https://pubmed.ncbi.nlm.nih.gov/29493475/
https://journals.asm.org/doi/10.1128/aac.00637-08
https://pmc.ncbi.nlm.nih.gov/articles/PMC2565868/
https://www.researchgate.net/publication/23146192_Penetration_of_Chlorhexidine_into_Human_Skin
https://pubmed.ncbi.nlm.nih.gov/18676882/
https://pure.hud.ac.uk/en/publications/penetration-of-chlorhexidine-into-human-skin/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3632447/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3632447/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3632447/
https://pubmed.ncbi.nlm.nih.gov/22869262/
https://pubmed.ncbi.nlm.nih.gov/22869262/
https://pubmed.ncbi.nlm.nih.gov/22869262/
https://scispace.com/pdf/relationship-between-chlorhexidine-gluconate-skin-5a6fuupk0t.pdf
https://pubmed.ncbi.nlm.nih.gov/23887383/
https://pubmed.ncbi.nlm.nih.gov/23887383/
https://journals.asm.org/doi/10.1128/spectrum.02873-24
https://pubmed.ncbi.nlm.nih.gov/19662444/
https://pubmed.ncbi.nlm.nih.gov/19662444/
https://www.researchgate.net/publication/328310250_Ex_vivo_and_in_vivo_evaluation_of_residual_chlorhexidine_gluconate_on_skin_following_repetitive_exposure_to_saline_and_wiping_of_2_chlorhexidine_gluconate70_isopropyl_alcohol_preoperative_skin_prepara
https://pubmed.ncbi.nlm.nih.gov/30336168/
https://pubmed.ncbi.nlm.nih.gov/30336168/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15708585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

alcohol pre-operative skin preparations - PubMed [pubmed.ncbi.nlm.nih.gov]

o 20. Short- and long-term impact of aseptic bathing strategies on the skin microbiome in ICU
patients - PMC [pmc.ncbi.nim.nih.gov]

e 21. biorxiv.org [biorxiv.org]
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technical-guide-to-substantivity-and-residual-effects-on-skin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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